Cas no 817574-92-8 (1H-Imidazolium, 3-butyl-1-methyl-, phosphate (3:1))

• Product Name: 1H-Imidazolium, 3-butyl-1-methyl-, phosphate (3:1)
• CAS No: 817574-92-8
• MF: C₂₄H₄₅N₆O₄P
• MW: 512.625666379929
• MDL: MFCD03788915
• CID: 4524743
• PubChem ID: 121233295
• Update Time: 2025-11-06

1H-Imidazolium, 3-butyl-1-methyl-, phosphate (3:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 3-butyl-1-methyl-, phosphate (3:1)
• 1-butyl-3-methylimidazol-3-ium;phosphate
• 3-Butyl-1-methyl-1H-imidazol-3-ium phosphate
• 1-butyl-3-methylimidazolium phosphate
• MFCD03788915
• 1-Butyl-3-methylimidazolium phosphate; 99% [BMlM] [PO4]
• 817574-92-8

• MDL： MFCD03788915
• Inchi： 1S/3C8H15N2.H3O4P/c3*1-3-4-5-10-7-6-9(2)8-10;1-5(2,3)4/h3*6-8H,3-5H2,1-2H3;(H3,1,2,3,4)/q3*+1;/p-3
• InChI Key： NWIICCMMNLMQMY-UHFFFAOYSA-K
• SMILES： P(=O)([O-])([O-])[O-].N1(C=C[N+](C)=C1)CCCC.N1(C=C[N+](C)=C1)CCCC.N1(C=C[N+](C)=C1)CCCC

Computed Properties

• Exact Mass: 512.32399094g/mol
• Monoisotopic Mass: 512.32399094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 130
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Additional information on 1H-Imidazolium, 3-butyl-1-methyl-, phosphate (3:1)

1H-Imidazolium, 3-butyl-1-methyl-, Phosphate (3:1) and Its Applications in Modern Chemical Research

The compound with the CAS number 817574-92-8 is a specialized chemical entity known as 1H-Imidazolium, 3-butyl-1-methyl-, phosphate (3:1). This zwitterionic compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. The imidazolium core, a heterocyclic organic compound, serves as a versatile scaffold for the development of various bioactive molecules. The presence of a butyl group at the 3-position and a methyl group at the 1-position enhances its solubility and reactivity, making it an attractive candidate for numerous applications.

In recent years, the pharmaceutical industry has seen a surge in the use of imidazolium-based compounds for their potential therapeutic effects. These compounds exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The phosphate moiety in 1H-Imidazolium, 3-butyl-1-methyl-, phosphate (3:1) not only contributes to its stability but also plays a crucial role in its interaction with biological targets. This has led to extensive research into its derivatives as potential drug candidates.

One of the most compelling aspects of this compound is its utility as a ligand in coordination chemistry. The imidazolium ring can act as a chelating agent for metal ions, forming stable complexes that have applications in catalysis and material science. For instance, researchers have explored the use of these complexes in polymerization reactions and as sensors for detecting metal ions in environmental samples. The specific arrangement of the butyl and methyl groups enhances the binding affinity and selectivity of these complexes, making them highly effective.

The compound's ability to form stable ionic liquids has also been a subject of intense study. Ionic liquids are organic salts that exist as liquids at low temperatures, offering unique properties such as high thermal stability and tunable solvation capabilities. 1H-Imidazolium, 3-butyl-1-methyl-, phosphate (3:1) is particularly interesting because it can be used to create binary mixtures with other ionic liquids or organic solvents, which can significantly alter their physical properties. These mixtures have found applications in green chemistry initiatives, where they are used as solvents for reactions that traditionally require hazardous organic solvents.

Recent advancements in drug delivery systems have also highlighted the potential of this compound. The zwitterionic nature of 1H-Imidazolium, 3-butyl-1-methyl-, phosphate (3:1) allows it to form stable nanoparticles when combined with other biomaterials. These nanoparticles can be engineered to release therapeutic agents in a controlled manner, improving drug efficacy and reducing side effects. For example, researchers have developed nanoparticles based on this compound that can deliver anticancer drugs directly to tumor cells, minimizing damage to healthy tissues.

The compound's role in bioimaging is another area where it has shown great promise. Functionalized derivatives of this molecule can be used as contrast agents in magnetic resonance imaging (MRI) and other imaging techniques. The ability to target specific tissues or cells makes it an invaluable tool for diagnosing diseases at an early stage. Furthermore, the biocompatibility of these derivatives ensures that they can be safely used in clinical settings without causing adverse reactions.

In conclusion, 1H-Imidazolium, 3-butyl-1-methyl-, phosphate (3:1), with its CAS number 817574-92-8, represents a fascinating chemical entity with diverse applications across multiple fields. Its unique structural features make it an excellent candidate for drug development, material science, and environmental chemistry. As research continues to uncover new uses for this compound, its importance in modern chemical research is only set to grow.